Cas no 1781066-99-6 (3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid)

3-{(tert-Butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid is a specialized chiral building block featuring both a Boc-protected amino group and a trifluoromethyl substituent. Its structural versatility makes it valuable in peptide synthesis and medicinal chemistry, where the Boc group ensures selective deprotection under mild acidic conditions. The trifluoromethyl moiety enhances metabolic stability and lipophilicity, contributing to improved pharmacokinetic properties in drug design. The carboxylic acid functionality allows for further derivatization via amidation or esterification. This compound is particularly useful in the synthesis of fluorinated analogs of bioactive molecules, offering researchers a reliable intermediate for exploring structure-activity relationships. Its high purity and well-defined stereochemistry support reproducible results in complex organic transformations.
3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid structure
1781066-99-6 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid
CAS No:1781066-99-6
MF:C9H14F3NO4
MW:257.206973552704
MDL:MFCD30490553
CID:5245678
PubChem ID:105512150
Update Time:2025-06-11

3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3,3-trifluoro-
    • 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3,3-trifluoropropanoic acid
    • 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid
    • MDL: MFCD30490553
    • Inchi: 1S/C9H14F3NO4/c1-8(2,3)17-7(16)13-4-5(6(14)15)9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)
    • InChI Key: BEYHVNZTPSJHAY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CNC(OC(C)(C)C)=O)C(F)(F)F

3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid Pricemore >>

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Additional information on 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid (CAS No. 1781066-99-6)

3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid (CAS No. 1781066-99-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the trifluoromethyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's carboxylic acid functionality further enhances its reactivity, enabling diverse applications in peptide coupling and drug design.

In recent years, the demand for fluorinated compounds like 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers frequently search for "Boc-protected amino acids" or "trifluoromethylated building blocks" to identify high-quality intermediates for their projects. This compound addresses these needs, offering a reliable solution for medicinal chemistry and material science applications.

The synthesis of 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid involves multi-step organic reactions, often starting from 2-(trifluoromethyl)acrylic acid derivatives. Its CAS No. 1781066-99-6 serves as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Given the growing interest in sustainable chemistry, this compound's role in enabling efficient green synthesis routes is also a topic of exploration.

From an industrial perspective, 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid aligns with trends in precision medicine and targeted drug delivery. Its compatibility with automated solid-phase peptide synthesis (SPPS) systems makes it a preferred choice for developing novel therapeutics. Additionally, the compound's stability under standard storage conditions ensures long-term usability, a key consideration for laboratories and manufacturers.

In summary, 3-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)propanoic acid (CAS No. 1781066-99-6) represents a versatile and high-value chemical intermediate. Its applications span drug discovery, peptide engineering, and agrochemical innovation, catering to the evolving needs of modern research. As the scientific community continues to explore fluorine chemistry and protective group strategies, this compound remains a pivotal tool for advancing synthetic methodologies.

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